N-(2-furylmethyl)-4-[2-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-[2-[2-(2-methoxy-5-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C25H24N4O4S/c1-17-5-10-22(32-2)21(14-17)28-23(30)16-34-25-26-11-12-29(25)19-8-6-18(7-9-19)24(31)27-15-20-4-3-13-33-20/h3-14H,15-16H2,1-2H3,(H,27,31)(H,28,30)
• InChI Key: IMAAWSMEDMNGHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C25H24N4O4S
• Molecular Weight: 476.5 g/mol

Description

N-(2-furylmethyl)-4-[2-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide is a useful research compound. Its molecular formula is C25H24N4O4S and its molecular weight is 476.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiac Electrophysiological Activity

One significant application of N-(2-furylmethyl)-4-[2-({2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide derivatives is in the field of cardiac electrophysiology. The synthesis and cardiac electrophysiological activity of similar compounds have been studied, revealing their potential as class III agents, which are drugs used to manage arrhythmias. These compounds demonstrated potency in in vitro assays and showed promise in in vivo models of reentrant arrhythmias, indicating their potential use in treating heart rhythm disorders (Morgan et al., 1990).

Photodynamic Therapy and Photophysical Properties

Compounds with benzamide derivatives have been explored for their applications in photodynamic therapy, a treatment method that uses photosensitizing agents alongside light to induce cell death in cancerous cells. For instance, certain zinc phthalocyanine derivatives, with properties akin to the compound , have been synthesized and characterized, revealing their potential in photodynamic therapy due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These characteristics make them suitable as Type II photosensitizers for cancer treatment (Pişkin et al., 2020).

Anticancer Properties

Moreover, some N-substituted benzamide derivatives have been designed and synthesized for their potential anticancer activities. These compounds have been evaluated against various cancer cell lines, showing moderate to excellent anticancer activity. Some derivatives even exhibited higher anticancer activities than reference drugs, indicating their potential for development as anticancer agents (Ravinaik et al., 2021).